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Compound of Interest

Compound Name: 3,4-Dichloro-2,6-dinitrophenol

Cat. No.: B1296313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of 3,4-Dichloro-2,6-dinitrophenol and its related

dinitrophenol (DNP) isomers. While 2,4-dinitrophenol (2,4-DNP) is the most extensively studied

compound in this class, this document aims to synthesize the available experimental data for

other isomers to facilitate research and development. A significant data deficit exists for 3,4-
dichloro-2,6-dinitrophenol, and this guide will also highlight areas where further investigation

is critically needed.

Dinitrophenols are a class of synthetic organic compounds that act as potent mitochondrial

uncouplers. By transporting protons across the inner mitochondrial membrane, they dissipate

the proton motive force, leading to a cascade of cellular effects, including increased respiration,

heat production, and alterations in key signaling pathways. This unique mechanism of action

has made them valuable tools in metabolic research, with historical use as weight-loss agents,

though their clinical application has been curtailed by a narrow therapeutic window and

significant toxicity.

Quantitative Comparison of Dinitrophenol Isomers
The acute toxicity of dinitrophenol isomers provides a primary basis for their comparison. The

following table summarizes the median lethal dose (LD50) values for intraperitoneal

administration in rats, offering a quantitative measure of their relative potency.
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Compound
Chemical
Structure

Molecular
Formula

Molecular
Weight ( g/mol
)

Acute LD50
(mg/kg, rat,
i.p.)[1]

3,4-Dichloro-2,6-

dinitrophenol

Not available in

search results
C₆H₂Cl₂N₂O₅ 269.00

Data Not

Available

2,3-Dinitrophenol C₆H₄N₂O₅ 184.11 190

2,4-Dinitrophenol C₆H₄N₂O₅ 184.11 35

2,5-Dinitrophenol C₆H₄N₂O₅ 184.11 150

2,6-Dinitrophenol C₆H₄N₂O₅ 184.11 38

3,4-Dinitrophenol C₆H₄N₂O₅ 184.11 98

3,5-Dinitrophenol C₆H₄N₂O₅ 184.11 45

Note: A lower LD50 value indicates greater acute toxicity.

Mechanism of Action: Mitochondrial Uncoupling
and Downstream Signaling
Dinitrophenols exert their primary biological effect by uncoupling oxidative phosphorylation. As

lipophilic weak acids, they act as protonophores, shuttling protons across the inner

mitochondrial membrane and dissipating the electrochemical gradient essential for ATP

synthesis.[1] This uncoupling leads to an increased rate of electron transport and oxygen

consumption as the mitochondria attempt to re-establish the proton gradient. The energy that

would normally be captured in ATP is instead released as heat.

The disruption of cellular energy homeostasis by dinitrophenols, particularly the well-studied

2,4-DNP, has been shown to modulate critical signaling pathways, including the mTOR and

CREB pathways.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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